Cas no 2171586-30-2 (4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid)

• Product Name: 4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid
• CAS No: 2171586-30-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6023121
• PubChem ID: 165502008
• Update Time: 2025-05-21

4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid
• EN300-1481424
• 2171586-30-2
• 4-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidine-4-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-3-9-24(25(31)30-16-14-28(4-2,15-17-30)26(32)33)29-27(34)35-18-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,23-24H,3-4,9,14-18H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： KIMQVNCKAIDOJE-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CCN(C(C(CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid

Introduction to 4-Ethyl-1-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic Acid (CAS No. 2171586-30-2)

4-Ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid (CAS No. 2171586-30-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, an amino acid derivative, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These features make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc protecting group is particularly noteworthy due to its widespread use in solid-phase peptide synthesis (SPPS). The Fmoc group is known for its ease of removal under mild conditions, making it an ideal choice for protecting the amino functionality during complex molecule synthesis. This property ensures that the 4-Ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid can be efficiently incorporated into larger peptides or proteins without unwanted side reactions.

Recent studies have highlighted the potential applications of this compound in the development of novel drugs and therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 explored the use of 4-Ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid as a key intermediate in the synthesis of small molecules targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are implicated in numerous diseases, including cardiovascular disorders, neurological conditions, and cancer.

The piperidine ring within the structure of this compound contributes to its pharmacological properties by enhancing its lipophilicity and membrane permeability. These characteristics are essential for ensuring that the compound can effectively cross cell membranes and reach its target sites within cells. Additionally, the presence of the ethyl group and the pentanoyl moiety provides additional flexibility and conformational stability, which can be crucial for optimizing binding affinity and selectivity towards specific receptors.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the use of 4-Ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid as a building block for synthesizing inhibitors of protease enzymes. Proteases are key enzymes involved in various biological processes, including signal transduction, protein degradation, and cell cycle regulation. Inhibiting specific proteases can have therapeutic benefits in treating diseases such as Alzheimer's disease, cancer, and viral infections.

The versatility of 4-Ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid extends beyond its use as an intermediate in drug synthesis. It has also been explored for its potential as a scaffold for developing new materials with unique properties. For example, researchers at the University of California, Berkeley, have used this compound as a starting material for synthesizing polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as drug delivery systems, tissue engineering, and advanced materials science.

In conclusion, 4-Ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-4-carboxylic acid (CAS No. 2171586-30-2) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an invaluable tool for researchers working on drug discovery, materials science, and synthetic chemistry. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to pressing medical and technological challenges.